Kaempferol-3-O-galactoside

• CAS No.: 23627-87-4
• Product Name: Kaempferol-3-O-galactoside
• Molecular Formula: C21H20O11
• Molecular Weight: 448.4 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C21H20O11/c22-7-13-15(26)17(28)18(29)21(31-13)32-20-16(27)14-11(25)5-10(24)6-12(14)30-19(20)8-1-3-9(23)4-2-8/h1-6,13,15,17-18,21-26,28-29H,7H2/t13-,15+,17+,18-,21?/m1/s1
• Standard InChIKey: JPUKWEQWGBDDQB-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O
• Appearance: Yellow powder
• Melting Point: 235°C
• Physical Description: Solid
• Description: Trifolin, also known as trifolioside, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Trifolin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, trifolin is primarily located in the cytoplasm. Outside of the human body, trifolin can be found in fats and oils. This makes trifolin a potential biomarker for the consumption of this food product.
• Synonyms: kaempferol-3-O-galactoside; trifolin
• PubChem Compound: 5462193
• Last Modified: Dec 23 2021